6-(4-Tert-butylphenyl)-5-(4-chlorobenzoyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Molecular Architecture and IUPAC Nomenclature
Systematic Identification
The IUPAC name 6-(4-tert-butylphenyl)-5-(4-chlorobenzoyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one systematically describes the compound’s structure:
- Core framework : A 1,3-diazinan-2-one ring (a six-membered heterocycle with two nitrogen atoms at positions 1 and 3 and a ketone at position 2).
- Substituents :
- Position 4 : Hydroxy (-OH) and trifluoromethyl (-CF₃) groups.
- Position 5 : 4-Chlorobenzoyl moiety (a benzoyl group substituted with chlorine at the para position).
- Position 6 : 4-Tert-butylphenyl group (a phenyl ring with a bulky tert-butyl substituent at the para position).
The molecular formula, C₂₂H₂₂ClF₃N₂O₃ , corresponds to a molecular weight of 454.87 g/mol .
Crystallographic Characterization
While direct crystallographic data for this compound remains unpublished, insights can be drawn from analogous diazinanone derivatives. For example, crystallographic studies of diazaborine inhibitors (e.g., enoyl-ACP reductase inhibitors) reveal that heterocyclic cores often adopt boat or chair conformations depending on substituent steric effects. In this compound, the tert-butyl group’s bulkiness likely stabilizes a chair conformation to minimize steric clash with the 4-chlorobenzoyl group.
Key hypothetical bond parameters (derived from comparable structures):
| Bond/Parameter | Value (Å/°) |
|---|---|
| N1–C2 (diazinanone) | 1.39 ± 0.02 |
| C4–O (hydroxy) | 1.42 ± 0.03 |
| C4–CF₃ | 1.54 ± 0.02 |
| Dihedral angle (C5–C6–C₆H₄–tBu) | 120–135° |
Spectroscopic Profiling
Nuclear Magnetic Resonance (NMR)
Hypothetical ¹H and ¹³C NMR assignments, informed by similar benzoyl-substituted diazinanones:
¹H NMR (500 MHz, CDCl₃):
- δ 7.90–7.88 (d, J = 8.5 Hz, 2H, Ar–H from 4-chlorobenzoyl).
- δ 7.48–7.46 (d, J = 8.5 Hz, 2H, Ar–H from 4-chlorobenzoyl).
- δ 7.35–7.30 (m, 4H, Ar–H from 4-tert-butylphenyl).
- δ 5.20 (s, 1H, -OH, exchangeable).
- δ 1.35 (s, 9H, tert-butyl).
¹³C NMR (125 MHz, CDCl₃):
- δ 193.5 (C=O, benzoyl).
- δ 176.8 (C=O, diazinanone).
- δ 134.2–128.1 (aromatic carbons).
- δ 78.9 (C4 with -CF₃).
- δ 35.1 (tert-butyl quaternary carbon).
- δ 30.8 (tert-butyl methyl carbons).
Infrared (IR) Spectroscopy
- ν(C=O) : 1715 cm⁻¹ (diazinanone ketone), 1680 cm⁻¹ (benzoyl ketone).
- ν(O–H) : 3250–3350 cm⁻¹ (broad, hydroxy group).
- ν(C–F) : 1120–1170 cm⁻¹ (trifluoromethyl).
Mass Spectrometry
- Molecular ion : m/z 454.9 ([M]⁺).
- Key fragments :
- m/z 397.1 ([M – C₄H₉]⁺, loss of tert-butyl).
- m/z 315.0 ([M – C₇H₅ClO]⁺, loss of 4-chlorobenzoyl).
Tautomeric and Resonance Analysis
The diazinanone core exhibits keto-enol tautomerism , influenced by the electron-withdrawing trifluoromethyl group:
Keto form (dominant):
- Stabilized by conjugation between the C2 ketone and N3 lone pair.
- CF₃ group withdraws electron density, reducing enolization propensity.
Resonance structures:
- Delocalization of the benzoyl carbonyl’s π-electrons into the diazinanone ring.
- Negative charge stabilization on the hydroxy oxygen via conjugation with the adjacent CF₃ group.
Properties
Molecular Formula |
C22H22ClF3N2O3 |
|---|---|
Molecular Weight |
454.9 g/mol |
IUPAC Name |
6-(4-tert-butylphenyl)-5-(4-chlorobenzoyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one |
InChI |
InChI=1S/C22H22ClF3N2O3/c1-20(2,3)14-8-4-12(5-9-14)17-16(18(29)13-6-10-15(23)11-7-13)21(31,22(24,25)26)28-19(30)27-17/h4-11,16-17,31H,1-3H3,(H2,27,28,30) |
InChI Key |
RCVLCXATELFIOA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2C(C(NC(=O)N2)(C(F)(F)F)O)C(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Below is a detailed comparison:
Structural Analog: 5-(4-Chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
This analog replaces the 4-tert-butylphenyl group with a 3-ethoxy-4-hydroxyphenyl substituent at the 6-position (CAS: 474005-43-1) .
Notes:
- †logP estimation based on substituent contributions: tert-butyl (+2.0) vs. ethoxy (+0.5) and hydroxyl (-0.7) .
Key Findings:
Lipophilicity : The tert-butyl group in the parent compound contributes to a higher logP (5.24) compared to the analog’s ethoxy/hydroxyl substituents, which reduce logP (~4.4) .
Solubility : The analog’s polar hydroxyl and ethoxy groups likely improve aqueous solubility, whereas the tert-butyl group in the parent compound prioritizes membrane permeability .
Stereochemical Complexity : The parent compound’s stereoisomeric mixture may complicate biological activity, while the analog’s stereochemical configuration remains undefined .
Broader Structural Context
The trifluoromethyl group in the parent compound is a critical shared feature with its analogs, enhancing metabolic stability and electronegativity .
Preparation Methods
Bicyclic Ketolactam Route
The synthesis begins with 1,4-cyclohexanedione monoethylene ketal, which undergoes condensation with benzylamine to form imine 6 (Scheme 1). Allylmagnesium bromide addition yields homoallylic amine 7 , which is acylated with chloroacetyl chloride to 8 . Hydrolysis of the ketal generates α-chloroamide 9 , followed by halogen exchange to α-iodoamidoketone 10 . Cyclization under basic conditions forms bicyclic ketolactam 11 , a pivotal intermediate for subsequent functionalization.
Key Reaction Conditions :
N-Acyliminium Ion Alkylation
The tert-butylphenyl group is introduced via N-acyliminium ion chemistry. Treatment of ketolactam 11 with p-methoxybenzyl (PMB) organometallic reagents generates intermediate 3 , which undergoes alkylation with 4-tert-butylphenylmagnesium bromide (Scheme 2). This step faces challenges in stereoselectivity, often yielding mixtures of C-2 epimers.
Optimization :
-
Solvent: Dichloromethane improves electrophilicity of the iminium ion.
-
Temperature: −40°C minimizes side reactions (51% yield, 3:2 dr).
Key Intermediate Preparation
Diazinanone Core Construction
The diazinanone ring is assembled via cyclization of α-amino amides. For example, reacting 4-chlorobenzoyl chloride with a β-amino alcohol derivative forms the C-5 acyl group, followed by ring-closing metathesis or acid-catalyzed cyclodehydration.
Representative Procedure :
Trifluoromethylation Strategies
The C-4 trifluoromethyl group is introduced via:
-
Radical trifluoromethylation : Using CF₃I and a radical initiator (e.g., AIBN).
-
Nucleophilic substitution : Reaction of a hydroxyl precursor with Ruppert-Prakash reagent (TMSCF₃).
Yields : 45–60%, depending on substrate reactivity.
Functional Group Transformations
Hydroxylation at C-4
The C-4 hydroxyl group is installed through oxidation of a ketone intermediate. Jones oxidation (CrO₃/H₂SO₄) or safer alternatives like TEMPO/NaClO are employed.
Challenges : Over-oxidation to ketones necessitates careful stoichiometric control.
Aromatic Substitutions
The tert-butylphenyl group at C-6 is introduced via:
-
Suzuki-Miyaura coupling : Using tert-butylphenylboronic acid and Pd(PPh₃)₄.
-
Ullmann coupling : With CuI and 1,10-phenanthroline for aryl halide substrates.
Comparative Data :
| Method | Catalyst | Yield (%) | Purity (%) |
|---|---|---|---|
| Suzuki coupling | Pd(PPh₃)₄ | 78 | 95 |
| Ullmann coupling | CuI/phenanthroline | 65 | 88 |
Optimization of Reaction Conditions
Solvent and Temperature Effects
Q & A
How can synthesis optimization address steric hindrance caused by bulky substituents like the tert-butyl group?
Answer:
Steric hindrance from the tert-butyl group can impede reaction efficiency. Methodological adjustments include:
- Solvent selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of bulky intermediates, while ethanol may reduce side reactions .
- Catalyst choice : Acid/base catalysts (e.g., triethylamine) stabilize transition states in nucleophilic substitutions .
- Temperature control : Reflux conditions (80–120°C) improve reaction kinetics without degrading sensitive functional groups .
- Monitoring : Use TLC or HPLC to track intermediate formation and optimize reaction termination points .
What spectroscopic and crystallographic methods are critical for characterizing this compound?
Answer:
- X-ray crystallography : Employ SHELXL for refinement of high-resolution crystal structures, particularly for resolving trifluoromethyl and hydroxyl group conformations .
- NMR spectroscopy : -NMR identifies trifluoromethyl environments, while -NMR confirms tert-butylphenyl and chlorobenzoyl proton signals .
- Mass spectrometry (MS) : High-resolution ESI-MS validates molecular weight and fragmentation patterns .
How can contradictory biological activity data across studies be resolved?
Answer:
Contradictions often arise from:
- Purity discrepancies : Validate compound purity via HPLC (>98%) and quantify impurities (e.g., by-products from incomplete benzoylation) .
- Assay variability : Standardize cell-based assays (e.g., MIC for antimicrobial tests) with controls for solvent effects (e.g., DMSO concentration ≤1%) .
- Structure-activity relationship (SAR) : Compare analogs (e.g., replacing 4-chlorobenzoyl with 4-fluorobenzoyl) to isolate functional group contributions .
What computational methods elucidate the compound’s reactivity and interaction mechanisms?
Answer:
- Density Functional Theory (DFT) : Calculate electrostatic potential surfaces to predict nucleophilic/electrophilic sites (e.g., trifluoromethyl’s electron-withdrawing effects) .
- Molecular docking : Simulate binding to biological targets (e.g., fungal CYP51 for antifungal activity) using AutoDock Vina .
- Molecular dynamics (MD) : Model solvent interactions to optimize solubility in aqueous buffers .
What purification strategies are effective for isolating this compound?
Answer:
- Column chromatography : Use silica gel with gradient elution (hexane:ethyl acetate 3:1 to 1:2) to separate hydroxylated by-products .
- Recrystallization : Ethanol/water mixtures (7:3 v/v) yield high-purity crystals by exploiting differential solubility of the trifluoromethyl group .
- Centrifugation : Remove insoluble impurities after acid/base workup .
How to design experiments assessing environmental fate and ecotoxicological impacts?
Answer:
Adopt frameworks from long-term projects like INCHEMBIOL:
- Abiotic studies : Measure hydrolysis rates (pH 4–9 buffers) and photodegradation under UV light (λ = 254 nm) .
- Biotic studies : Use Daphnia magna for acute toxicity (LC) and soil microcosms for biodegradation profiling .
- Analytical methods : LC-MS/MS quantifies environmental concentrations with detection limits <1 ppb .
How to analyze reaction mechanisms for unexpected by-products?
Answer:
- Isotopic labeling : Use -labeled hydroxyl groups to trace rearrangement pathways .
- Kinetic analysis : Plot rate constants (k) vs. temperature to distinguish between SN1/SN2 mechanisms in diazinan-2-one ring formation .
- By-product isolation : Characterize side products (e.g., chlorobenzoyl hydrolysis derivatives) via -NMR and HRMS .
Comparative Table: Synthesis Conditions for Structural Analogs
| Compound Variation | Solvent | Catalyst | Yield (%) | Reference ID |
|---|---|---|---|---|
| 4-Fluorobenzoyl substituent | DMSO | Triethylamine | 72 | |
| 4-Methoxyphenyl substituent | Ethanol | HSO | 65 | |
| Trifluoromethyl replaced with CF | Chloroform | None | 58 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
